Cas no 338779-87-6 (methyl 2-[(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetate)

• Product Name: methyl 2-[(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetate
• CAS No: 338779-87-6
• CID: 4647867
• Update Time: 2025-06-14

methyl 2-[(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[(5-CHLORO-6-METHYL-2-PHENYL-4-PYRIMIDINYL)SULFANYL]ACETATE
• methyl 2-[(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetate

Additional information on methyl 2-[(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetate

Comprehensive Overview of Methyl 2-[(5-Chloro-6-Methyl-2-Phenylpyrimidin-4-Yl)Sulfanyl]Acetate (CAS 338779-87-6)

Methyl 2-[(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetate (CAS 338779-87-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine core and sulfanyl acetate functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the chloro and methyl substituents, contribute to its versatility in chemical transformations, making it a valuable asset in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like methyl 2-[(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetate has surged due to their applications in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in AI-driven drug design platforms. The compound's CAS 338779-87-6 identifier is often queried in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

The synthesis of methyl 2-[(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetate typically involves multi-step reactions, including nucleophilic substitution and esterification. Its phenylpyrimidine scaffold is a common motif in crop protection chemicals, aligning with the growing interest in sustainable agriculture. This connection to green chemistry trends has further amplified its visibility in scientific literature and patent filings.

From an analytical perspective, CAS 338779-87-6 is characterized using techniques like NMR spectroscopy and mass spectrometry, which are frequently discussed in SEO-optimized articles on compound characterization. The compound's solubility and stability under various conditions are also key points of investigation, addressing common queries from industrial chemists and formulation scientists.

In the context of intellectual property, methyl 2-[(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetate has been cited in patents related to central nervous system (CNS) therapeutics, a hot topic in biotech innovation. Its structural flexibility allows for derivatization into compounds with improved blood-brain barrier permeability, a recurring theme in neuroscience research forums and search engine queries.

Environmental considerations are another critical aspect of CAS 338779-87-6. Studies on its biodegradation pathways and ecotoxicological profile resonate with the global push for eco-friendly chemicals. These discussions frequently appear in life cycle assessment (LCA) reports, which are increasingly prioritized by regulatory bodies and sustainability-focused investors.

Looking ahead, the role of methyl 2-[(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetate in computational chemistry is expanding. Molecular docking simulations leveraging AI algorithms often utilize this compound as a reference structure, addressing the rising demand for in silico drug discovery content. This intersection of cheminformatics and experimental data makes it a compelling subject for academic and industrial research alike.